Cas no 2413875-71-3 (Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2413875-71-3
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5674997
• PubChem ID: 165768422
• Update Time: 2025-11-03

Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate
• EN300-26666027
• 2413875-71-3
• Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(16)14-6-4-5-12(17,8-14)7-9(13)15/h17H,4-8H2,1-3H3,(H2,13,15)
• InChI Key： GOVITCJTTVFFAR-UHFFFAOYSA-N
• SMILES： OC1(CC(N)=O)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.9Ų

Additional information on Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2413875-71-3)

Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2413875-71-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its piperidine backbone and carbamate functionality, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both hydroxyl and carbamoylmethyl groups makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for piperidine derivatives like Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its stereochemistry and hydrogen-bonding capacity, which are critical for optimizing drug-receptor interactions. The compound's tert-butyloxycarbonyl (Boc) protecting group further enhances its stability during synthetic processes, a feature highly valued in peptide synthesis and combinatorial chemistry.

The synthesis of CAS No. 2413875-71-3 typically involves multi-step reactions, including reductive amination and carbamoylation, with yields optimized through advanced catalytic methods. Its physicochemical properties, such as solubility in polar aprotic solvents and moderate melting point, make it suitable for diverse reaction conditions. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity.

From an industrial perspective, Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate aligns with the growing trend toward green chemistry. Manufacturers are exploring solvent-free synthesis and biocatalytic routes to reduce environmental impact while maintaining cost efficiency. These innovations address common search queries such as "sustainable piperidine derivatives" and "eco-friendly Boc-protected compounds," reflecting broader market priorities.

In drug development, this compound's structural modularity enables its use in designing GPCR modulators and kinase inhibitors, topics frequently searched in academic and pharmaceutical databases. Its compatibility with click chemistry and cross-coupling reactions further expands its utility in high-throughput screening platforms. Recent publications highlight its role in neuroprotective agent research, correlating with rising interest in neurodegenerative disease treatments.

Quality control protocols for CAS No. 2413875-71-3 emphasize HPLC purity assays and residual solvent analysis, ensuring compliance with ICH guidelines. Storage recommendations typically include anhydrous conditions and low-temperature environments to prevent degradation, a practical consideration often queried by end-users.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like Tert-butyl 3-(carbamoylmethyl)-3-hydroxypiperidine-1-carboxylate gain prominence for their ability to generate structure-activity relationship (SAR) libraries. This aligns with frequent searches on "scaffold diversification techniques" and "fragment-based drug design." Future research may explore its chiral resolution for enantioselective applications, a niche yet growing area in asymmetric synthesis.